Cas no 2094815-12-8 (N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide)

• Product Name: N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide
• CAS No: 2094815-12-8
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• CID: 5952136
• PubChem ID: 126818474
• Update Time: 2025-05-25

N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide
• Z2738323984
• EN300-26583190
• AKOS034007767
• 2094815-12-8
• N-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]methyl]prop-2-enamide

• Inchi： 1S/C13H12FN3O/c1-2-13(18)16-8-12-15-7-11(17-12)9-3-5-10(14)6-4-9/h2-7H,1,8H2,(H,15,17)(H,16,18)
• InChI Key： HWFPZDXSBPBCOH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(CNC(C=C)=O)N1

Computed Properties

• Exact Mass: 245.09644018g/mol
• Monoisotopic Mass: 245.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.8Ų

Additional information on N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide

Professional Introduction to N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide (CAS No. 2094815-12-8)

N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide (CAS No. 2094815-12-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising biological activities that make it a valuable candidate for further investigation in drug discovery.

The molecular structure of N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl)methyl]prop-2-enamide incorporates several key functional groups, including a prop-2-enamide moiety and a 4-fluorophenyl-substituted imidazole ring. The presence of these elements not only contributes to the compound's chemical diversity but also enhances its potential pharmacological properties. Specifically, the imidazole ring is known for its role in various biological processes, while the fluorine atom in the phenyl group can influence metabolic stability and binding affinity.

In recent years, there has been a growing interest in imidazole derivatives due to their wide range of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The 4-(4-fluorophenyl)-1H-imidazol-2-yl moiety in N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl)methyl]prop-2-enamide is particularly noteworthy, as it has been shown to interact with multiple biological targets, making it a promising scaffold for drug design.

One of the most compelling aspects of this compound is its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that imidazole derivatives can modulate the activity of kinases and other enzymes that play a crucial role in cancer progression. The prop-2-enamide group further contributes to the compound's pharmacological profile by enhancing its solubility and bioavailability, which are critical factors for drug efficacy.

The synthesis of N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl)methyl]prop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize the formation of unwanted byproducts, making the process more sustainable and scalable.

In terms of pharmacological evaluation, N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl)methyl]prop-2-enamide has been subjected to various in vitro and in vivo assays to assess its biological activity. Preliminary results indicate that this compound exhibits significant inhibitory effects on specific targets relevant to human health. For example, it has demonstrated potential in inhibiting the growth of certain cancer cell lines by interfering with critical signaling pathways involved in tumor progression.

The incorporation of the 4-fluorophenyl group into the imidazole ring is particularly significant, as fluorine atoms are known to enhance metabolic stability and binding affinity. This modification has been widely used in drug development to improve the pharmacokinetic properties of small molecules. The combination of these structural features makes N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl)methyl]prop-2-enamide a promising candidate for further optimization and development into a therapeutic agent.

Ongoing research efforts are focused on refining the synthetic routes to improve efficiency and yield, as well as exploring novel derivatives of this compound. By leveraging computational methods and high-throughput screening techniques, scientists aim to identify analogs with enhanced biological activity and improved pharmacological profiles. These studies hold great promise for advancing our understanding of imidazole-based compounds and their potential applications in medicine.

The impact of N-{[4-(4-fluorophenyl)-1H-imidazol-2-yl)methyl]prop-2-enamide extends beyond basic research; it also represents an important step towards developing new treatments for human diseases. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs. The collaborative efforts of chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.